Cas no 1223795-49-0 (ethyl 4-{2-[7-oxo-2-(pyrrolidin-1-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate)

• Product Name: ethyl 4-{2-[7-oxo-2-(pyrrolidin-1-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate
• CAS No: 1223795-49-0
• MF: C₂₀H₂₁N₅O₄S
• MW: 427.47684264183
• CID: 5393923
• Update Time: 2025-07-23

ethyl 4-{2-[7-oxo-2-(pyrrolidin-1-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[[2-(7-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetyl]amino]benzoate
• ethyl 4-{2-[7-oxo-2-(pyrrolidin-1-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate

• Inchi： 1S/C20H21N5O4S/c1-2-29-19(28)13-5-7-14(8-6-13)22-15(26)11-25-12-21-17-16(18(25)27)30-20(23-17)24-9-3-4-10-24/h5-8,12H,2-4,9-11H2,1H3,(H,22,26)
• InChI Key： SOCKJXWOSWKUDO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CN2C=NC3N=C(N4CCCC4)SC=3C2=O)=O)C=C1

Additional information on ethyl 4-{2-[7-oxo-2-(pyrrolidin-1-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate

Professional Introduction to Ethyl 4-{2-[7-oxo-2-(pyrrolidin-1-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate (CAS No. 1223795-49-0)

Ethyl 4-{2-[7-oxo-2-(pyrrolidin-1-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate (CAS No. 1223795-49-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activity and has been extensively studied for its pharmacological properties.

The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings, including a pyrrolidine moiety and a thiazolo[4,5-d]pyrimidine core. These structural features contribute to its unique chemical and biological properties, making it a valuable candidate for further research in drug discovery and development. The presence of an acetamido group and a benzoate ester moiety further enhances its versatility, allowing for various modifications and derivations that could lead to novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. Ethyl 4-{2-[7-oxo-2-(pyrrolidin-1-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate has been identified as a promising lead compound due to its ability to interact with key enzymes and receptors involved in these pathways. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other targets relevant to human health.

The synthesis of Ethyl 4-{2-[7-oxo-2-(pyrrolidin-1-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the thiazolo[4,5-d]pyrimidine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the pyrrolidine moiety and the acetamido group, followed by the benzoate esterification step.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Ethyl 4-{2-[7-oxo-2-(pyrrolidin-1-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate and its biological targets. These studies have provided valuable insights into the binding modes and affinity of the compound towards potential receptors or enzymes. Such information is crucial for optimizing the structure-function relationship and designing more effective derivatives.

Current research efforts are focused on evaluating the pharmacokinetic properties of Ethyl 4-{2-[7-oxo-2-(pyrrolidin-1-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yll)acetamido}benzoate to ensure its suitability for clinical applications. This includes assessing its solubility, stability, metabolic pathways, and potential side effects. In vitro and in vivo studies are being conducted to determine its efficacy and safety profile in various disease models.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive scaffold for developing novel agrochemicals and materials with specialized functions. Additionally, the compound's ability to modulate biological pathways may open up new avenues in biotechnology and synthetic chemistry.

As our understanding of complex biological systems continues to evolve, compounds like Ethyl 4-{2-[7-oxo-2-(pyrrolidin-1y)]-6H,7H-[1,3]thiazolo[4,5-d]pymidine^-6-yl]acetamido}benzoate (CAS No.1223795-49-0) will play an increasingly important role in addressing global health challenges. Ongoing research endeavors aim to unlock their full potential by refining synthetic methodologies and exploring new therapeutic applications.